Cas no 2171848-35-2 (2-1-(5-hydroxypentan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid)

• Product Name: 2-1-(5-hydroxypentan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid
• CAS No: 2171848-35-2
• MF: C₁₂H₂₁N₃O₃
• MW: 255.31344294548
• CID: 6286487
• PubChem ID: 165836588
• Update Time: 2025-07-09

2-1-(5-hydroxypentan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(5-hydroxypentan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid
• 2171848-35-2
• EN300-1599418
• 2-[1-(5-hydroxypentan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetic acid

• Inchi： 1S/C12H21N3O3/c1-8(2)12-10(7-11(17)18)13-14-15(12)9(3)5-4-6-16/h8-9,16H,4-7H2,1-3H3,(H,17,18)
• InChI Key： VJIIUOAZSJPBKA-UHFFFAOYSA-N
• SMILES： OCCCC(C)N1C(=C(CC(=O)O)N=N1)C(C)C

Computed Properties

• Exact Mass: 255.15829154g/mol
• Monoisotopic Mass: 255.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 88.2Ų

Additional information on 2-1-(5-hydroxypentan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid

2-(5-Hydroxypentan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic Acid: A Comprehensive Overview

The compound with CAS No. 2171848-35-2, commonly referred to as 2-(5-hydroxypentan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a triazole ring system, a hydroxypentan group, and an acetic acid moiety. The triazole ring, a five-membered aromatic heterocycle containing three nitrogen atoms, is known for its stability and versatility in chemical reactions. The presence of the hydroxypentan group introduces hydrophilic properties, while the acetic acid moiety contributes to the molecule's acidity and potential bioavailability.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its triazole ring has been shown to exhibit significant biological activity, including anti-inflammatory and antioxidant properties. Researchers have also explored its ability to act as a scaffold for the development of novel therapeutic agents. For instance, modifications to the hydroxypentan group have been investigated to enhance the compound's solubility and improve its pharmacokinetic profile.

The synthesis of 2-(5-hydroxypentan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the triazole ring via a click reaction, followed by functionalization of the side chains to introduce the hydroxypentan and propan groups. These steps require precise control over reaction conditions to ensure high yields and product purity.

In terms of applications, this compound has shown promise in several therapeutic areas. Its anti-inflammatory properties make it a potential candidate for treating conditions such as arthritis and inflammatory bowel disease. Additionally, its antioxidant activity suggests it could be used in skincare products or as a dietary supplement to combat oxidative stress. Recent clinical trials have also explored its efficacy in reducing inflammation in chronic respiratory diseases.

One of the most exciting developments involving this compound is its use as a lead molecule in drug design. By leveraging its structural flexibility, researchers have been able to create derivatives with enhanced bioactivity and reduced toxicity. For example, modifications to the propan group have led to compounds with improved absorption profiles, making them more suitable for oral administration.

From an environmental standpoint, this compound has also been studied for its biodegradability and eco-friendly properties. Initial assessments indicate that it is relatively non-toxic to aquatic organisms when used at recommended concentrations. This makes it a viable option for applications in green chemistry and sustainable drug development.

In conclusion, 2-(5-hydroxypentan-2-yl)-5-(propan-2-y l)-1H -1 , 2 , 3 -triazol -4 - ylacetic acid (CAS No. 2171848 -35 - ） represents a significant advancement in modern organic chemistry. Its unique structure, coupled with its diverse biological activities and potential therapeutic applications , positions it as a key player in future drug discovery efforts . As research continues , we can expect further insights into its mechanisms of action , optimization strategies , and clinical applications . This compound exemplifies how innovative chemical design can lead to groundbreaking advancements in medicine and beyond .